Cas no 2550997-82-3 (Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 2550997-82-3
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD32874652
• CID: 5679725
• PubChem ID: 70236752
• Update Time: 2025-10-05

Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (5S)-
• EN300-26667318
• Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• 2550997-82-3
• SCHEMBL7950544

• MDL： MFCD32874652
• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-6-8(7-13)15-11(12,4)5/h8,13H,6-7H2,1-5H3/t8-/m0/s1
• InChI Key： DVTUWPKYSVRQPJ-QMMMGPOBSA-N
• SMILES： O1[C@H](CO)CN(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 314.1±27.0 °C(Predicted)
• pka: 14.32±0.10(Predicted)

Additional information on Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

Comprehensive Overview of Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 2550997-82-3)

The compound Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 2550997-82-3) is a chiral oxazolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a hydroxymethyl group and a tert-butyl carboxylate moiety, makes it a versatile intermediate for the preparation of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the development of protease inhibitors and other therapeutic agents.

In recent years, the demand for chiral building blocks like Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate has surged, driven by advancements in green chemistry and sustainable manufacturing. This compound aligns with the growing focus on atom economy and stereoselective reactions, which are critical for reducing waste and improving efficiency in pharmaceutical production. Its CAS No. 2550997-82-3 is often queried in databases such as Reaxys and SciFinder, highlighting its relevance in academic and industrial research.

The oxazolidine ring in this compound provides exceptional stability under various reaction conditions, making it a preferred choice for N-protecting groups in peptide synthesis. Additionally, the (5S)-configuration ensures high enantiomeric purity, a key requirement for APIs (Active Pharmaceutical Ingredients). Users frequently ask, "What are the synthetic routes for 2550997-82-3?" or "How to optimize the yield of Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate?"—questions that reflect its practical importance.

From a technical perspective, this compound exhibits excellent solubility in common organic solvents like dichloromethane and tetrahydrofuran, facilitating its use in multi-step reactions. Its hydroxymethyl group can be further functionalized, enabling the construction of complex molecular architectures. Recent publications have explored its utility in click chemistry and bioconjugation, areas gaining traction in targeted drug delivery systems.

Quality control of CAS No. 2550997-82-3 typically involves HPLC and chiral chromatography to confirm purity and stereochemical integrity. Regulatory guidelines emphasize the need for rigorous characterization, especially when the compound is used in GMP-compliant processes. As the pharmaceutical industry shifts toward continuous flow chemistry, intermediates like this are increasingly adapted for automated synthesis platforms.

In summary, Tert-butyl (5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate represents a critical tool for modern synthetic chemists. Its combination of structural features and reactivity profiles addresses contemporary challenges in medicinal chemistry and process optimization, ensuring its continued prominence in scientific literature and industrial applications.